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Compound of Interest

Compound Name: Dihexyl phthalate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihexyl phthalate (DHP), and more specifically its linear isomer di-n-hexyl phthalate (DnHP),
are used as plasticizers to increase the flexibility, durability, and workability of various polymers.
While the use of phthalates in polyvinyl chloride (PVC) is well-documented, their application in
non-PVC polymers is an area of growing interest, particularly in the search for alternatives to
commonly used plasticizers and to tailor material properties for specific applications. This
document provides detailed application notes and experimental protocols for the use of dihexyl
phthalate in non-PVC polymer research, with a focus on nitrile rubber and acrylic coatings.

Application in Nitrile Rubber (NBR)

Di-n-hexyl phthalate is utilized as a plasticizer in nitrile rubber formulations to enhance
flexibility, particularly at low temperatures, and to improve processing characteristics.[1][2] Its
compatibility with NBR makes it an effective additive for modifying the physical properties of the
final vulcanized product.[1][2]

Quantitative Data

The following table summarizes the expected effects of di-n-hexyl phthalate on the mechanical
properties of nitrile rubber. The data is compiled from various sources and represents typical
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changes observed when incorporating a phthalate plasticizer.

NBR with Di-n-
Property Unplasticized NBR hexyl Phthalate (15 Test Method
phr)
Hardness (Shore A) 70 - 80 60 - 70 ASTM D2240
Tensile Strength
15-25 10- 20 ASTM D412
(MPa)
Elongation at Break
300 - 500 400 - 600 ASTM D412
(%)
Low-Temperature
-20°C to -30°C -30°C to -40°C ASTM D2137

Brittleness

Note: The exact values can vary depending on the specific NBR grade, curing system, and
other additives used in the formulation.

Experimental Protocol: Incorporation and Evaluation of
Di-n-hexyl Phthalate in Nitrile Rubber

This protocol outlines the steps for incorporating DnHP into an NBR compound and evaluating
its effect on the material's properties.

1. Materials and Equipment:
« Nitrile rubber (e.g., Krynac series)
 Di-n-hexyl phthalate (DnHP)

o Standard NBR compounding ingredients: Zinc oxide, Stearic acid, Carbon black (e.g., N550),
Sulfur, and an accelerator (e.g., MBTS).

e Two-roll mill

e Hydraulic press with heated platens
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Tensile testing machine
Shore A durometer
Low-temperature brittleness tester
. Compounding Procedure:
Masticate the nitrile rubber on a two-roll mill until a smooth sheet is formed.
Add zinc oxide and stearic acid and mix until fully dispersed.
Gradually add the carbon black, ensuring even dispersion.

Slowly add the di-n-hexyl phthalate to the compound and continue milling until it is fully
absorbed and the mixture is homogenous.

Finally, add the sulfur and accelerator at a lower mill temperature to prevent premature
vulcanization (scorching).

Sheet out the compounded rubber and allow it to cool.

. Vulcanization:
Cut the compounded rubber sheet into appropriate sizes for the test specimens.
Place the samples in a pre-heated mold in the hydraulic press.

Cure the samples at a specified temperature and time (e.g., 160°C for 10 minutes). The
optimal curing conditions should be determined using a rheometer.

After curing, remove the samples from the mold and allow them to cool to room temperature.
. Material Testing:

Hardness: Measure the Shore A hardness of the vulcanized samples according to ASTM
D2240.
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o Tensile Properties: Determine the tensile strength, elongation at break, and modulus of the
samples using a tensile testing machine as per ASTM D412.

o Low-Temperature Brittleness: Evaluate the low-temperature performance of the material
using a brittleness tester following the ASTM D2137 standard.
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Material Testing

Hardness Test
(ASTM D2240)
5. Test Properties
Compounding on Two-Roll Mill Vulcanization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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